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Compound of Interest

Compound Name:
(3-Chloro-benzoylamino)-acetic

acid

Cat. No.: B041228 Get Quote

Essential Safety and Handling Guide for (3-
Chloro-benzoylamino)-acetic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (3-
Chloro-benzoylamino)-acetic acid (CAS: 57728-59-3), also known as m-Chlorohippuric Acid.

Given the absence of a specific Safety Data Sheet (SDS), the following procedures are based

on best practices for handling analogous chemical compounds, including chloro-substituted

organic acids.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for (3-Chloro-benzoylamino)-acetic acid is not readily available,

its structure suggests potential hazards associated with chlorinated organic compounds and

carboxylic acids. Therefore, a cautious approach is mandatory.

Assumed Hazards:

May cause skin and eye irritation or burns upon contact.
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May be harmful if inhaled or ingested.

Thermal decomposition may produce toxic fumes, including hydrogen chloride, carbon

oxides, and nitrogen oxides.

Recommended Personal Protective Equipment:

A multi-layered approach to PPE is essential to minimize exposure.

Protection Type
Specific
Recommendations

Regulatory Standards

Eye and Face Protection

Wear chemical safety goggles.

A face shield is recommended

when handling larger

quantities or when there is a

splash hazard.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

[2]

Skin Protection

Wear chemically resistant

gloves (e.g., nitrile, neoprene).

A lab coat or chemically

resistant apron is required.

Ensure full skin coverage.

OSHA 1910.132[3]

Respiratory Protection

Handle in a well-ventilated

area, preferably within a

chemical fume hood.[2] If a

fume hood is not available or if

dust is generated, use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases.

OSHA 29 CFR 1910.134 and

ANSI Z88.2 standards[2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for ensuring laboratory safety.
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Engineering Controls:

Always handle (3-Chloro-benzoylamino)-acetic acid in a certified chemical fume hood to

minimize inhalation exposure.[2]

Ensure an eyewash station and safety shower are readily accessible and in good working

order.[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace by covering surfaces with absorbent, disposable liners.

Weighing and Transfer: Since the compound is a solid, conduct all weighing and transfer

operations within the fume hood to contain any dust.[4] Use appropriate tools (e.g., spatulas,

weighing paper) to avoid direct contact.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap

and water.[5] Decontaminate all surfaces and equipment used.

Disposal Plan: Waste Management
Proper disposal of (3-Chloro-benzoylamino)-acetic acid and its associated waste is critical to

prevent environmental contamination and ensure regulatory compliance. As a chlorinated

organic compound, it must be treated as hazardous waste.[6]

Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including contaminated PPE (gloves, liners), weighing

paper, and any unreacted chemical, in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Aqueous and organic solvent solutions containing (3-Chloro-benzoylamino)-
acetic acid must be collected in separate, compatible, and clearly labeled hazardous waste
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containers. Do not pour this waste down the drain.[7] Chlorinated organic compounds are

generally not permitted to be discharged into wastewater systems.[6]

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the full chemical name,

concentration, and hazard symbols.

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor.[3]

Emergency Procedures
Spills:

Small Spills: For small spills of the solid material, carefully sweep it up, avoiding dust

generation, and place it in a labeled hazardous waste container. Clean the spill area with a

suitable solvent and then wash with soap and water.

Large Spills: Evacuate the area and alert your EHS office immediately. Do not attempt to

clean up a large spill without proper training and equipment.

Exposures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of (3-Chloro-benzoylamino)-acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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